N~5~-(2,3-dimethylphenyl)-3-[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-3-[1-[(4-fluorophenyl)methyl]triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide
• InChI: InChI=1S/C20H17FN6O2/c1-12-4-3-5-16(13(12)2)22-19(28)20-23-18(25-29-20)17-11-27(26-24-17)10-14-6-8-15(21)9-7-14/h3-9,11H,10H2,1-2H3,(H,22,28)
• InChI Key: HVNOBUTZVKSOPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=NC(=NO2)C3=CN(N=N3)CC4=CC=C(C=C4)F)C
• Molecular Formula: C20H17FN6O2
• Molecular Weight: 392.4 g/mol

Description

N~5~-(2,3-dimethylphenyl)-3-[1-(4-fluorobenzyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H17FN6O2 and its molecular weight is 392.394. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agents

Research has explored the synthesis and biological evaluation of a series of 1,4-disubstituted 1,2,3-triazole derivatives for their potential as antimicrobial agents. These novel compounds were evaluated against both Gram-positive and Gram-negative bacterial strains as well as fungal strains, exhibiting moderate to good activities. This study underscores the antimicrobial potential of triazole derivatives, which could be indicative of the broader antimicrobial research applications of similar compounds, including oxadiazole derivatives (Jadhav et al., 2017).

Anticancer Agents

A series of N-(ferrocenylmethyl amino acid) fluorinated benzene-carboxamide derivatives were synthesized and evaluated for their potential as anticancer agents. Some of these compounds exhibited cytotoxic effects on the MCF-7 breast cancer cell line, suggesting that derivatives of benzene-carboxamide, particularly those modified with fluorinated groups, may have applications in cancer research. This illustrates the potential anticancer research applications of structurally similar compounds (Butler et al., 2013).

Optical Brighteners

The synthesis and application of optical brighteners based on stilbene-oxadiazole derivatives highlight the utility of oxadiazole compounds beyond biomedical applications. These compounds exhibited bluish and greenish fluorescence emission and were applied as optical brighteners to polyester and polyamide-6 fabrics. This research indicates the potential of oxadiazole derivatives in materials science, particularly in the development of fluorescent compounds and their application in textile manufacturing (El-Sedik et al., 2017).